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2-Acetylbenzaldehyde handling and storage
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Compound Focus: 2-Acetylbenzaldehyde

CAS No.: 24257-93-0

Cat. No.: S567194

Application Notes

2-Acetylbenzaldehyde is a versatile compound in organic synthesis and drug development. Its structure
features both aldehyde and ketone functional groups on an aromatic ring, making it a valuable building block

for constructing complex molecules [1].

Chemical Property Overview

The table below summarizes the key physical and chemical properties of 2-Acetylbenzaldehyde that are

critical for its handling and application in the laboratory [1] [2].

Property Value | Description

CAS Number 24257-93-0 [3] [1] [2]
Molecular Formula CoHsO2 [3] [1] [2]

Molecular Weight 148.16 g/mol [3] [1] [2]
Melting Point 39-43 °C (lit.) [2]

Boiling Point 268.8 £ 23.0 °C (Predicted) [2]
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Property

Flash Point

Physical Form

Storage Temperature

Storage Atmosphere

Value | Description

>230 °F [2]

Crystalline solid [2]

2-8°C [2]

Stored under nitrogen [2]

Primary Research Applications

¢ Organic Synthesis: The compound serves as a key intermediate in various condensation reactions,

including Aldol, Claisen, and Knoevenagel condensations, due to its two reactive carbonyl groups.
This allows for the synthesis of complex molecules for pharmaceuticals, dyes, and polymers [1].

¢ Coordination Chemistry: It can act as a ligand, forming coordination complexes with metal ions.
These complexes are studied for their catalytic activity, magnetic properties, and structural

characteristics [1].

e Biochemical Research: 2-Acetylbenzaldehyde has been studied for its interactions with biological

systems, such as inhibiting certain cytochrome P450 enzymes and binding with proteins, which is
relevant for pharmacology and toxicology research [1].

Experimental Protocols

Safe Storage and Handling Protocol

Objective: To ensure the stability and safe handling of 2-acetylbenzaldehyde in a laboratory setting.

Materials:

Refrigerator (2-8°C)

Desiccator (recommended)

2-Acetylbenzaldehyde (CAS 24257-93-0)

glove box or inert atmosphere chamber (optional, for prolonged manipulation)
Personal Protective Equipment (PPE): Safety glasses, nitrile gloves, lab coat
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Procedure:

¢ Storage Conditions:
o Store the original container in a refrigerator maintained at 2-8°C [2].
o The material should be stored under an inert atmosphere, such as nitrogen, to prevent
degradation and oxidation [2].
o For frequently used samples, consider storing smaller amounts in a desiccator inside the
refrigerator to protect from moisture.
¢ Handling:
o Always handle the compound in a well-ventilated area, such as a fume hood.
o Allow the container to reach ambient temperature before opening to prevent condensation of
moisture inside the vial.
o Weigh out material quickly to minimize exposure to air and moisture.
e Stability and Safety:
o The compound has a relatively low melting point (39-43°C). Keep it away from heat sources [2].
o Given the reactivity of its aldehyde group, it may cause irritation. Avoid contact with skin, eyes,
and clothing.
o The flash point is above 230°F, indicating low flammability under standard lab conditions, but
standard precautions against ignition sources should still be observed [2].

The following workflow outlines the key steps for the safe storage and handling of 2-Acetylbenzaldehyde:
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Retrieve from 2-8°C Storage

Don Appropriate PPE
(Gloves, Lab Coat, Goggles)

Move to Fume Hood

Allow to reach
room temperature

Weigh material quickly
under inert atmosphere if possible

(Seal container tighﬂ})

Return to 2-8°C storage
under nitrogen
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Protocol: Synthesis of 2-Acetylbenzaldehyde from 2-
Ethynylbenzaldehyde

Objective: To provide a detailed synthetic procedure for 2-acetylbenzaldehyde, adapted from published

literature [2].

Materials:

e 2-Ethynylbenzaldehyde (1 mmol)

o Silver tetrakis[3,5-bis(trifluoromethyl)phenyl]borate (AgBArF) (0.1 mmol, 10 mol%)
e Ethyl acetate (EtOAC)

e Deionized water

¢ n-Dodecane (internal standard for GC-MS)

¢ Silica gel for column chromatography

¢ Solvents for chromatography: hexane, ethyl acetate

Equipment:

¢ Long-necked glass reactor

e Magnetic stirrer and stir bar

e Heating mantle or oil bath

e GC-MS instrument

e Glassware for extraction and column chromatography
e NMR spectrometer for product characterization

Procedure:

¢ Reaction Setup: Weigh AgBArF (97.1 mg, 0.1 mmol) and place it in a long-necked glass reactor. Add
2-ethynylbenzaldehyde (1 mmol) to the reactor [2].
e Catalyst Activation: Add 10 uL of ethyl acetate (EtOAc) to the mixture and stir for 5 minutes [2].
¢ Reaction Initiation: Add n-dodecane (1 mmol, as an internal standard) and 3 mL of deionized water
to the reactor. Place the reaction vessel in an oil bath pre-heated to 80°C and stir continuously for 12
to 24 hours [2].
e Reaction Work-up:
o After the reaction is complete, cool the mixture to room temperature.
o Add 3 mL of ethyl acetate to the reactor and stir for 5 minutes to extract the organic products.
o Separate the organic phase from the agueous phase.
¢ Purification:
o Pass the organic phase through a short silica gel column to remove potential impurities [2].
o Analyze the crude product by GC-MS.
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o Purify the product further using silica gel column chromatography with a hexane/ethyl acetate
solvent mixture as the eluent [2].
e Characterization: The final purified product should be characterized by (*1H ) NMR spectroscopy
and ESI-MS to confirm its identity and purity [2].

The synthesis and analysis workflow is summarized below:
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Add EtOAc and Stir
(5 minutes)

l

(Add n-Dodecane and Watea

Heat at 80°C with Stirring

(12-24 hours)

@ool and Extract with EtOAc)

Initial Purification
(Short Silica Gel Column)

(GC-MS Analysis)

Final Purification
(Silica Gel Column Chromatography)

Product Characterization
(*H NMR, ESI-MS)
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Critical Considerations for Drug Development

e Impurity Profile: The commercial product is often listed as "2-ACETYLBENZALDEHYDE 95",
indicating a purity of 95% [3] [2]. For sensitive pharmacological applications, further purification and
rigorous analytical characterization (e.g., HPLC) are essential.

e Structural Similarity: Be mindful of its ortho-substituted structure, which introduces steric hindrance.
This can influence its reactivity and biological activity compared to its para-substituted isomer or
simpler analogs like acetophenone and benzaldehyde [1].

¢ Regulatory Status: One supplier note states, "According to the laws, regulations and policies related
to 'patent products', the sale of this product is prohibited!" [2]. Researchers should verify the
intellectual property and regulatory status before developing any commercial drug candidate derived

from this compound.

Conclusion

2-Acetylbenzaldehyde is a valuable synthetic intermediate with specific handling and storage requirements
to preserve its integrity. Adherence to the outlined protocols for storage, synthesis, and characterization will
ensure safe and effective use of this compound in research and drug development projects. Its dual
functionality allows for diverse chemical transformations, though its relatively low melting point and

sensitivity to air and moisture necessitate careful laboratory practices.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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[Online PDF]. Available at: [https://www.smolecule.com/products/b567194#2-acetylbenzaldehyde-

handling-and-storage]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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